![molecular formula C13H8F2O2 B1451045 3,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid CAS No. 786685-86-7](/img/structure/B1451045.png)
3,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
Overview
Description
The compound “4,4’-Difluorobiphenyl” is similar to the one you mentioned . It has a molecular weight of 190.1887 . The IUPAC Standard InChI is InChI=1S/C12H8F2/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H . The CAS Registry Number is 398-23-2 .
Molecular Structure Analysis
The structure of “4,4’-Difluorobiphenyl” is available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
The compound “4,4’-Difluorobiphenyl” has a molecular weight of 190.1887 .Scientific Research Applications
Pharmaceutical Applications: Analgesic and Anti-inflammatory
3,4’-Difluoro-[1,1’-biphenyl]-4-carboxylic acid: is known for its ability to inhibit the synthesis of prostaglandins, which are compounds involved in inflammation and pain signaling. As such, it has analgesic (pain-relieving) and anti-inflammatory properties. It is used to alleviate moderate pain associated with bone and rheumatoid arthritis. Additionally, it can be employed to manage pain and joint discomfort, muscle sprains, and even cancer pain post-orthopedic surgery .
Forensic Science: Toxicology
In forensic toxicology, this compound is utilized as an analytical standard to identify and quantify substances within a sample. Its precise detection is crucial for determining the presence of drugs in biological specimens, which can be essential for legal and medical investigations .
Chemical Research: Synthesis of Drug-Oligosaccharide Complexes
The compound is used in the synthesis of drug-oligosaccharide complexes. These complexes can be prepared in solution and converted to a solid state through methods like lyophilization and spray-drying. This application is significant in the development of drug delivery systems and pharmaceutical formulations .
Material Science: MOFs Linkers
In material science, particularly in the field of Metal-Organic Frameworks (MOFs), 3,4’-Difluoro-[1,1’-biphenyl]-4-carboxylic acid serves as a linker molecule. MOFs are porous materials with applications in gas storage, separation, and catalysis. The difluoro-biphenyl structure provides unique properties to the MOFs, enhancing their functionality .
Analytical Chemistry: Standard for Instrument Calibration
This compound is also used as a standard in analytical chemistry for instrument calibration. It helps ensure the accuracy and precision of instruments like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), which are vital for chemical analysis and quality control .
Biomedical Research: Modulation of Fibrillogenesis
The compound has been studied for its role in modulating fibrillogenesis, which is the formation of amyloid fibrils associated with various diseases. By halogenating the compound, researchers can alter its properties to inhibit or promote fibril formation, which is crucial in understanding diseases like Alzheimer’s and developing potential treatments .
Safety and Hazards
The compound “Diflunisal”, which is similar to the one you mentioned, is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, reproductive toxicity, and specific target organ toxicity (single exposure). The target organs are the respiratory system .
properties
IUPAC Name |
2-fluoro-4-(4-fluorophenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O2/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYXMXAOCUVYFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)C(=O)O)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70673361 |
Source
|
| Record name | 3,4'-Difluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid | |
CAS RN |
786685-86-7 |
Source
|
| Record name | 3,4'-Difluoro[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673361 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-fluoro-4-(4-fluorophenyl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[(2,5-Dimethylphenyl)(methylsulfonyl)amino]methyl}benzoic acid](/img/structure/B1450972.png)
![2-[(4-Methylphenyl)(methylsulfonyl)amino]butanoic acid](/img/structure/B1450974.png)
